Cas no 436811-07-3 (4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)-benzoic acid)

• Product Name: 4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)-benzoic acid
• CAS No: 436811-07-3
• MF: C₁₉H₁₆FNO₂
• MW: 309.334248542786
• MDL: MFCD02226294
• CID: 821145
• Update Time: 2026-04-29

4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)-benzoic acid
• 4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta-[c]quinolin-4-yl)-benzoic acid
• 4-(8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)benzoic acid
• 4-(8-fluoro-3,4,5,3a,9b-pentahydrocyclopenta[1,2-c]quinolin-4-yl)benzoic acid
• 4-[(3aS,4S,9bS)-8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl]benzoic acid
• AC1MH7VA
• CTK8E4594
• Oprea1_123768
• Oprea1_426146
• SBB027600

• MDL： MFCD02226294
• Inchi： InChI=1S/C19H16FNO2/c20-13-8-9-17-16(10-13)14-2-1-3-15(14)18(21-17)11-4-6-12(7-5-11)19(22)23/h1-2,4-10,14-15,18,21H,3H2,(H,22,23)
• InChI Key： QZGKQUSGJHPTPW-UHFFFAOYSA-N
• SMILES： C1=CC2C(C1)C(C3=CC=C(C=C3)C(=O)O)NC4=C2C=C(C=C4)F

Computed Properties

• Exact Mass: 309.11700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 49.33000
• LogP: 4.48840

4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)-benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)-benzoic acid

Comprehensive Overview of 4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)-benzoic acid (CAS No. 436811-07-3)

The compound 4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)-benzoic acid (CAS No. 436811-07-3) is a fluorinated derivative of cyclopentaquinoline, a structural motif increasingly recognized for its potential in medicinal chemistry and material science. With the growing interest in fluorinated heterocycles, this compound has garnered attention due to its unique molecular architecture, combining a benzoic acid moiety with a cyclopenta[c]quinoline core. Researchers are particularly intrigued by its potential applications in drug discovery, given the prevalence of similar scaffolds in kinase inhibitors and GPCR-targeted therapeutics.

Recent studies highlight the significance of fluorine substitution in enhancing bioavailability and metabolic stability—key concerns in modern pharmaceutical development. The 8-fluoro position in this compound may influence its binding affinity to biological targets, a hypothesis supported by computational modeling trends discussed in platforms like PubMed and ScienceDirect. As the demand for structure-activity relationship (SAR) studies grows, CAS No. 436811-07-3 serves as a valuable intermediate for exploring electron-withdrawing effects on quinoline-based systems.

From a synthetic chemistry perspective, the tetrahydro-3H-cyclopenta[c]quinoline framework presents challenges in stereoselective synthesis, a topic frequently searched in organic chemistry forums. The incorporation of a carboxylic acid functional group further expands its utility in prodrug design or bioconjugation strategies, aligning with industry trends toward targeted drug delivery. Analytical chemists emphasize the compound’s distinct NMR fingerprint (particularly ¹⁹F signals) for quality control, as referenced in recent ACS publications.

Beyond pharmaceuticals, materials scientists investigate its π-conjugated system for potential use in organic electronics, where fluorinated aromatics improve charge transport properties. This dual applicability makes 4-(8-Fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolin-4-yl)-benzoic acid a compelling subject for interdisciplinary research. Patent databases reveal incremental innovation around its derivatives, particularly in photovoltaic materials and OLED emitters—areas dominating green chemistry discussions.

For biologists, the compound’s potential blood-brain barrier permeability (predicted via in silico models) sparks interest in neurotherapeutic applications. Queries about fluorine in CNS drugs have surged by 40% in academic search engines, reflecting this focus. Meanwhile, regulatory guidelines emphasize thorough ADMET profiling for such fluorinated compounds, ensuring compliance with ICH safety standards—a frequent topic in FDA approval webinars.

In conclusion, CAS No. 436811-07-3 represents a versatile chemical entity bridging multiple scientific domains. Its structure-property relationships continue to inspire research, from medicinal chemistry optimization to advanced material engineering, making it a noteworthy candidate for future innovation pipelines.